Cas no 40680-63-5 (methyl 6-amino-2H-1,3-benzodioxole-5-carboxylate)

• Product Name: methyl 6-amino-2H-1,3-benzodioxole-5-carboxylate
• CAS No: 40680-63-5
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 334651
• PubChem ID: 290838
• Update Time: 2025-09-28

methyl 6-amino-2H-1,3-benzodioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylicacid, 6-amino-, methyl ester
• 3-Pyridinecarboxylic acid
• 6-amino-benzo[1,3]dioxole-5-carboxylic acid methyl ester
• AGN-PC-00PDZ5
• AK143534
• methyl 2-acetylpyridine-5-carboxylate
• METHYL 6-ACETYLNICOTINATE
• methyl 6-amino-1,3-benzodioxole-5-carboxylate
• methyl 6-amino-3,4-methylenedioxybenzoate
• methyl 6-aminobenzo[d][1,3]dioxole-5-carboxylate
• methyl 6-aminopiperonylate
• methyl-6-aminopiperonylate
• methyl-6-amino-piperonylate
• SureCN423045
• EN300-177948
• methyl 6-amino-1,3-dioxaindane-5-carboxylate
• AKOS006271441
• methyl 2-amino-4,5-methylenedioxybenzoate
• methyl6-amino-2H-1,3-benzodioxole-5-carboxylate
• methyl 3,4-methylenedioxy-6-aminobenzoate
• SCHEMBL5666716
• methyl 6-amino-2H-1,3-benzodioxole-5-carboxylate
• Methyl 6-amino-1,3-benzodioxole-5-carboxylate #
• NSC155253
• CS-0148783
• DTXSID30961059
• Oprea1_332900
• Z1198155321
• 1,3-Benzodioxole-5-carboxylic acid,6-amino,methyl ester
• NSC-155253
• 40680-63-5
• methyl 3,4-methylenedioxy-6-amino-benzoate
• Methyl 2-amino-4,5-methylene dioxybenzoate
• AE-508/36398057
• G73236

• Inchi： 1S/C9H9NO4/c1-12-9(11)5-2-7-8(3-6(5)10)14-4-13-7/h2-3H,4,10H2,1H3
• InChI Key： DXWUYJUHIZEMFP-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(C(=O)OC)=CC1=2)N

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.386
• Boiling Point: 337.1°Cat760mmHg
• Flash Point: 184.8°C
• Refractive Index: 1.604
• PSA: 70.78
• LogP: 1.36530